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Compound Name: Disperse red 91

Cat. No.: B1616187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 91 is a synthetic dye belonging to the anthraquinone class, characterized by its

vibrant red hue and application in coloring hydrophobic materials such as polyester.[1] A

thorough understanding of its thermal properties is paramount for its application in high-

temperature dyeing processes, for assessing its stability in various formulations, and for

ensuring its safe handling and disposal. Thermogravimetric analysis (TGA) is a fundamental

technique for evaluating the thermal stability and decomposition profile of materials. This guide

provides an in-depth overview of the thermogravimetric analysis of Disperse Red 91, including

representative data, detailed experimental protocols, and a conceptual workflow.

While specific, publicly available TGA data for Disperse Red 91 is limited, this guide presents

representative data based on the known thermal behavior of structurally similar anthraquinone

dyes.[2] This information is intended to serve as a valuable resource for researchers and

professionals in designing and interpreting thermal analysis experiments.

Data Presentation
The thermal decomposition of Disperse Red 91, like other anthraquinone dyes, is expected to

occur at elevated temperatures. The following tables summarize the anticipated quantitative

data from a thermogravimetric analysis conducted in an inert atmosphere.
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Table 1: Representative Thermogravimetric Analysis Data for Disperse Red 91

Parameter Estimated Value Significance

Onset Decomposition

Temperature (Tonset)
250 - 300 °C

Indicates the temperature at

which significant thermal

degradation begins. Crucial for

defining the upper temperature

limit for processing and

storage.

Temperature of Maximum

Weight Loss (Tmax)
320 - 380 °C

The temperature at which the

rate of decomposition is

highest, as determined from

the peak of the derivative TGA

curve. Provides insight into the

kinetics of decomposition.

Total Mass Loss (at 600 °C) 50 - 70 %

Represents the fraction of the

material that is volatile under

the analysis conditions. The

remaining percentage is the

char yield.

Residual Mass (at 600 °C) 30 - 50 %

The non-volatile carbonaceous

residue remaining after the

initial stages of thermal

decomposition in an inert

atmosphere.

Note: The data presented in this table is representative of anthraquinone-based disperse dyes

and should be confirmed by experimental analysis for Disperse Red 91.

Table 2: Key Thermal Events in the Decomposition of Disperse Red 91
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Temperature Range (°C) Observed Event Description

30 - 150 Moisture and Volatiles Loss

Initial minor weight loss due to

the desorption of adsorbed

water or residual solvents.

250 - 450 Primary Decomposition

Major weight loss

corresponding to the cleavage

of the anthraquinone core and

its substituents. This is the

main degradation step.[3]

> 450
Char Formation/Secondary

Decomposition

Gradual weight loss

associated with the slower

decomposition of the initial

char residue.

Experimental Protocols
A detailed and consistent experimental protocol is critical for obtaining reproducible and

accurate TGA data. The following methodology is a standard procedure for the

thermogravimetric analysis of powdered organic compounds like Disperse Red 91.[4][5]

Objective: To determine the thermal stability and decomposition profile of Disperse Red 91 by

measuring its mass change as a function of temperature in a controlled inert atmosphere.

Instrumentation:

Thermogravimetric Analyzer (TGA) equipped with a high-precision microbalance.

Sample pans (e.g., alumina or platinum).[4]

Inert gas supply (high-purity nitrogen or argon).

Procedure:

Sample Preparation:
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Ensure the Disperse Red 91 sample is a fine, homogeneous powder to promote uniform

heating.[5]

Accurately weigh approximately 5-10 mg of the sample into a clean, tared TGA sample

pan.[5][6]

Instrument Setup:

Place the sample pan securely onto the TGA balance mechanism.

Purge the TGA furnace with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min for

at least 15-30 minutes prior to the experiment to ensure an oxygen-free environment.[6]

Thermal Program:

Equilibrate the sample at a starting temperature of 30 °C.

Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.[6] A

consistent heating rate is crucial for data comparison.

Data Acquisition:

Continuously record the sample mass as a function of temperature throughout the thermal

program.

The TGA software will generate a thermogram (mass vs. temperature) and a derivative

thermogram (rate of mass change vs. temperature).

Data Analysis:

From the TGA curve, determine the onset temperature of decomposition (Tonset) and the

percentage of residual mass at the final temperature.

From the first derivative of the TGA curve (DTG curve), identify the temperature of the

maximum rate of weight loss (Tmax).[7]

Mandatory Visualization
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The following diagram illustrates the logical workflow of a thermogravimetric analysis

experiment for Disperse Red 91.

Sample Preparation

TGA Instrument Operation

Data Processing & Analysis

Disperse Red 91 Powder

Weigh 5-10 mg of Sample

Load Sample into TGA Pan

Purge with Inert Gas (N2)

Place Pan in TGA

Heat from 30°C to 600°C
 at 10°C/min

Record Mass vs. Temperature

Generate TGA/DTG Curves

Determine Tonset, Tmax,
 and Mass Loss

Generate Analysis Report
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Click to download full resolution via product page

Caption: Experimental workflow for the thermogravimetric analysis of Disperse Red 91.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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